Cas no 2256707-69-2 (3-bromo-2-(methoxy-d3)pyridine-4,5,6-d3)

• Product Name: 3-bromo-2-(methoxy-d3)pyridine-4,5,6-d3
• CAS No: 2256707-69-2
• MF: C₆H₆BrNO
• MW: 194.05891084671
• CID: 6818893
• PubChem ID: 172400730
• Update Time: 2025-03-02

3-bromo-2-(methoxy-d3)pyridine-4,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• CS-21758
• 3-bromo-2-(methoxy-d3)pyridine-4,5,6-d3
• 2256707-69-2

• Inchi： 1S/C6H6BrNO/c1-9-6-5(7)3-2-4-8-6/h2-4H,1H3/i1D3,2D,3D,4D
• InChI Key： PORGLLGXCAQORO-RLTMCGQMSA-N
• SMILES： BrC1=C([2H])C([2H])=C([2H])N=C1OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 193.00094Da
• Monoisotopic Mass: 193.00094Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1Ų